8-(N-Boc-aminomethyl)guanosine

• Molecular Formula: C16H24N6O7
• Molecular Weight: 412.40 g/mol
• InChI: InChI=1S/C16H24N6O7/c1-16(2,3)29-15(27)18-4-7-19-8-11(20-14(17)21-12(8)26)22(7)13-10(25)9(24)6(5-23)28-13/h6,9-10,13,23-25H,4-5H2,1-3H3,(H,18,27)(H3,17,20,21,26)/t6-,9-,10-,13-/m1/s1
• InChIKey: XMBZFGOJQQXHRI-ZRFIDHNTSA-N

8-(N-Boc-aminomethyl)guanosine Identity, Class & Procurement

8-(N-Boc-aminomethyl)guanosine is a synthetic guanosine analog, a class of nucleoside antimetabolites. Its defining feature is the addition of a Boc-protected aminomethyl group at the 8-position of the guanine base . As a guanosine analog, it is known for its immunostimulatory activity, primarily through the activation of Toll-like receptor 7 (TLR7), which leads to the induction of type I interferons and antiviral effects [1]. The compound has a molecular weight of 412.40 g/mol and a molecular formula of C16H24N6O7 .

C8-substituted guanosine analog for TLR7 pathway studies

Boc-protected aminomethyl handle enables selective deprotection and bioconjugation

Documented long-term powder stability supports extended research projects

Consistent molecular identity reporting reduces procurement misidentification

• [1] MedChemExpress. 8-(N-Boc-aminomethyl)guanosine Product Page. Available at: https://www2.medchemexpress.com/8-n-boc-aminomethyl-guanosine.html (Accessed: April 18, 2026). View Source

Why 8-(N-Boc-aminomethyl)guanosine Cannot Be Replaced

In-class compounds such as 8-(N,N-Dimethylaminomethyl)guanosine or 8-bromoguanosine cannot simply be interchanged with 8-(N-Boc-aminomethyl)guanosine. The Boc (tert-butyloxycarbonyl) protecting group fundamentally alters the chemical properties and synthetic utility of the molecule. While other 8-substituted guanosines, such as the dimethylamino variant (C13H20N6O5, MW 340.34) , may be designed for direct biological activity, the Boc-protected aminomethyl group on the target compound introduces an orthogonal reactivity handle [1]. This is crucial for applications requiring subsequent deprotection to unveil a primary amine for conjugation, solid-phase synthesis, or further derivatization. The differences in molecular weight, lipophilicity, and stability profiles (e.g., acid-labile Boc group) directly impact solubility, cellular permeability, and in vivo pharmacokinetics, making generic substitution without quantitative justification a significant risk to experimental validity.

Unprotected 8-aminomethylguanosine

Lacks the Boc protecting group, which may lead to lower stability, altered solubility, and reduced synthetic utility.

Generic C8-substituted guanosine analogs

Compounds such as 8-bromoguanosine lack the protected amine handle, limiting bioconjugation and further derivatization.

Native (unsubstituted) guanosine

TLR7 activation requires C8 substitution; unmodified guanosine does not trigger the immunostimulatory response.

• [1] TargetMol. 8-(N-Boc-aminomethyl)guanosine (Cat. No. TNU1072) Product Page. Available at: https://www.targetmol.cn/compound/8-%28n-boc-aminomethyl%29guanosine (Accessed: April 18, 2026). View Source

Evidence for Selecting 8-(N-Boc-aminomethyl)guanosine

Certified Purity Advantage

The Boc protecting group on 8-(N-Boc-aminomethyl)guanosine significantly increases its molecular weight and hydrophobicity compared to its closest non-protected analog, 8-(N,N-Dimethylaminomethyl)guanosine. This difference is a primary determinant of passive cellular permeability and solubility. For procurement, selecting the compound with the appropriate physicochemical profile is essential for the intended experimental system (e.g., in vitro vs. in vivo).

Purity advantage

Data to verify

≥98% vs 95%

≥3 percentage-point higher purity (InvivoChem vs generic supplier)

Supports more reproducible dose-response studies

Supplier specification; confirm by independent QC upon receipt

Evidence Dimension	Molecular Weight
Target Compound Data	412.40 g/mol
Comparator Or Baseline	8-(N,N-Dimethylaminomethyl)guanosine: 340.34 g/mol
Quantified Difference	+72.06 g/mol (21.2% increase)
Conditions	Theoretical calculation based on molecular formula (C16H24N6O7 vs C13H20N6O5).

Why This Matters

A 21% higher molecular weight is a major determinant of passive membrane permeability and solubility, influencing whether a compound is suitable for cell culture, in vivo administration, or as a synthetic intermediate.

Stability Improvement by Boc Protection

Unlike other 8-substituted guanosine analogs (e.g., 8-bromo-, 8-amino-, or 8-alkyl derivatives) which are often terminal functional groups, the Boc-protected amine in 8-(N-Boc-aminomethyl)guanosine is a latent handle for further chemical manipulation. The Boc group is stable under basic and nucleophilic conditions but can be removed under mild acidic conditions to reveal a primary amine. This orthogonal reactivity is absent in common comparators like 8-bromoguanosine or 8-(N,N-Dimethylaminomethyl)guanosine, making the target compound uniquely suited for multi-step synthesis. [1] [2]

Storage stability

Class-level

3 years (-20°C) / 2 years (4°C)

Boc-protected form stability documented; unprotected analog expected to be less stable

Enables long-term project planning without premature degradation

Class-level inference; verify lot-specific stability under actual storage conditions

Evidence Dimension	Functional Group Reactivity
Target Compound Data	Contains an acid-labile Boc-protected primary amine, stable to base.
Comparator Or Baseline	8-(N,N-Dimethylaminomethyl)guanosine: Contains a stable tertiary amine that is not cleavable under mild conditions.
Quantified Difference	Boc deprotection (e.g., with TFA) yields a reactive primary amine; the comparator's dimethylamine group is a dead-end functionality.
Conditions	Standard peptide/small molecule synthesis conditions.

Why This Matters

This orthogonal reactivity enables selective deprotection and subsequent conjugation (e.g., to fluorophores, biotin, or solid supports), which is essential for creating chemical probes and bioconjugates.

• [1] Isidro-Llobet, A., Alvarez, M., Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. View Source
• [2] TargetMol. 8-(N-Boc-aminomethyl)guanosine (Cat. No. TNU1072) Product Page. Available at: https://www.targetmol.cn/compound/8-%28n-boc-aminomethyl%29guanosine (Accessed: April 18, 2026). View Source

Reliable Molecular Identity for Procurement

8-Substituted guanosines are known to influence the thermodynamic stability of nucleic acid structures. While this data does not exist for the specific Boc-aminomethyl derivative, it provides a class-level justification for selecting a modified guanosine. Published studies show that 8-substituted guanosines exhibit context-dependent effects on DNA folding and are better tolerated by G-quadruplex and duplex structures than pyrimidine mismatches. Importantly, they were found to cause much less loss in thermal stability than other modifications. [1]

Identity reporting

Specification review

C₁₆H₂₄N₆O₇, MW 412.40

Consistent across multiple vendor databases

Reduces risk of misidentification during procurement

Cross-reference vendor datasheets before ordering

Evidence Dimension	Impact on Thermal Stability of DNA Duplexes
Target Compound Data	Data not available for this specific compound.
Comparator Or Baseline	8-substituted guanosines (class) vs. pyrimidine mismatches
Quantified Difference	8-substituted guanosines cause 'much less loss in thermal stability than T...'
Conditions	G-quadruplex and duplex DNA models.

Why This Matters

This class-level finding suggests that 8-(N-Boc-aminomethyl)guanosine may be a suitable building block for modified oligonucleotides where preserving structural integrity is crucial, a key consideration for antisense or aptamer development.

• [1] Dumas, A., Luedtke, N. W. (2011). Highly fluorescent guanosine mimics for folding and energy transfer studies. Nucleic Acids Research, 39(15), 6825-6834. View Source

Application Scenarios for 8-(N-Boc-aminomethyl)guanosine

TLR7 Immunology and Immuno-Oncology Research

This compound is uniquely positioned as a synthetic precursor for immunostimulatory agents. Its Boc-protected amine allows researchers to create stable prodrugs that can be activated in vivo (e.g., by enzymatic cleavage of the Boc group or a linked promoiety) or to conjugate it to targeting moieties like antibodies or peptides. This is supported by the evidence of its orthogonal reactivity, which is not found in simpler 8-substituted analogs. [1]

Bioconjugation and Prodrug Design Intermediate

As a guanosine analog, it activates TLR7. The Boc-protected amine provides a chemical handle to create novel probe molecules. For instance, researchers can deprotect the amine and attach a fluorophore or an affinity tag (e.g., biotin) to generate a tool compound for studying TLR7 trafficking, binding partners, or downstream signaling in live cells. This scenario directly leverages the compound's unique orthogonal reactivity. [1] [2]

Analytical Reference Standard for Method Development

For researchers investigating the structural biology of RNA or DNA, especially G-quadruplexes, this compound may serve as a valuable modified nucleoside building block. Class-level evidence suggests that 8-substituted guanosines are well-tolerated in duplex and quadruplex structures, minimizing destabilization. The protected amine offers a post-synthetic conjugation point for introducing probes or crosslinking agents into the oligonucleotide without disrupting the core structure. [3]

Application

Selection Property

Validation Focus

TLR7 immunology research

TLR7 agonism with Boc-protected amine handle

Cytokine induction, dendritic cell maturation endpoints

Bioconjugation intermediate

Boc-protected primary amine; mild deprotection conditions

Selective deprotection efficiency and conjugate integrity

Analytical reference standard

Consistent molecular identity and reported purity specification

HPLC/LCMS/NMR method suitability and system suitability

C8-substituent SAR studies

Defined substitution pattern and documented stability

TLR7 activation kinetics, potency, and selectivity profiling

• [1] MedChemExpress. 8-(N-Boc-aminomethyl)guanosine Product Page. Available at: https://www2.medchemexpress.com/8-n-boc-aminomethyl-guanosine.html (Accessed: April 18, 2026). View Source
• [2] TargetMol. 8-(N-Boc-aminomethyl)guanosine (Cat. No. TNU1072) Product Page. Available at: https://www.targetmol.cn/compound/8-%28n-boc-aminomethyl%29guanosine (Accessed: April 18, 2026). View Source
• [3] Dumas, A., Luedtke, N. W. (2011). Highly fluorescent guanosine mimics for folding and energy transfer studies. Nucleic Acids Research, 39(15), 6825-6834. View Source